Tert-butyl 3-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(4-chlorophenyl)-3-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C16H22ClNO3/c1-15(2,3)21-14(19)18-10-4-9-16(20,11-18)12-5-7-13(17)8-6-12/h5-8,20H,4,9-11H2,1-3H3
• InChI Key: RBRPGHIERRRXHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)(C2=CC=C(C=C2)Cl)O
• Molecular Formula: C16H22ClNO3
• DSSTOX Substance ID: DTXSID40672826
• Molecular Weight: 311.80 g/mol
• CAS RN: 951624-09-2

Description

This would typically include the compound’s IUPAC name, its molecular formula, and its structure.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, the reagents used, the conditions of the reaction (such as temperature and pH), and the yield of the product.

Molecular Structure Analysis

This involves examining the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions needed for the reactions, the mechanism of the reactions, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

• Crystal Structure Analysis

  • Field : Crystallography.
  • Application : The compound (E)-3-(4-tert-butyl)phenyl)-1-(3-chlorophenyl)prop-2-en-1-one, which has a similar structure, was analyzed for its crystal structure.
  • Method : The compound was prepared according to the literature method. It was dissolved in methanol at room temperature. Colorless blocks were obtained through slow evaporation after two weeks.
  • Results : The crystal structure was determined using X-ray diffraction. The compound crystallizes in the monoclinic space group P2 1 /c with a = 5.9172 (3) Å, b = 7.5758 (6) Å, c = 33.1334 (16) Å, β = 93.666 (5)°, V = 1482.2 (16) Å 3, Z = 4, Rgt(F) = 0.0453, wRref(F2) = 0.1116.

• Chemical Synthesis

  • Field : Organic Chemistry.
  • Application : 1-tert-Butyl-3-[(4-chlorophenyl)(phenyl)methoxy]pyrrolidine, another similar compound, is used in chemical synthesis.
  • Method : The specific synthesis method for this compound is not provided.
  • Results : The compound is available for purchase, indicating it has been successfully synthesized.

Safety And Hazards

This involves looking at the compound’s toxicity, flammability, and environmental impact. It also includes precautions that need to be taken when handling the compound.

Future Directions

This could involve potential applications of the compound, areas of research that could be explored, and ways in which the synthesis of the compound could be improved.

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